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Compound of Interest

Compound Name: JQEZ5

Cat. No.: B608254 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research chemical

JQEZ5. A specific Safety Data Sheet (SDS) with detailed disposal information for JQEZ5 is not

publicly available. Therefore, the following procedures are based on general best practices for

the disposal of novel research-grade chemical compounds. It is imperative that all laboratory

personnel consult their institution's Environmental Health and Safety (EHS) department for

specific protocols and regulatory requirements before handling or disposing of this substance.

JQEZ5 is a potent and selective S-adenosyl-methionine (SAM)-competitive inhibitor of EZH2

(Enhancer of zeste homolog 2), a histone methyltransferase.[1] It is used in preclinical research

for its antitumor effects.[1] As with many novel research chemicals, the full toxicological and

ecotoxicological properties of JQEZ5 have not been extensively characterized. Therefore, it

must be handled with caution, and a conservative approach to its disposal is essential to

ensure personnel safety and environmental protection.

Key Characteristics of JQEZ5
A summary of the available physical and chemical data for JQEZ5 is presented below. This

information is critical for a preliminary hazard assessment and for communicating with EHS

personnel.
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Property Value Source

Molecular Formula C30H38N8O2 Tocris Bioscience

Molecular Weight 542.69 g/mol Tocris Bioscience

CAS Number 1913252-04-6 AdooQ Bioscience

Appearance Solid/Powder InvivoChem

Storage (Solid) Store at -20°C
Tocris Bioscience, AdooQ

Bioscience

Storage (In Solution)

Aliquot and store at -20°C or

-80°C to avoid freeze/thaw

cycles.

MedChemExpress.com[1],

AdooQ Bioscience

Solubility Soluble in DMSO. InvivoChem

Step-by-Step Disposal Protocol for JQEZ5
The following protocol outlines a general procedure for the safe disposal of JQEZ5 waste. This

process should be adapted to comply with the specific requirements of your institution.

Step 1: Waste Characterization and Segregation

Identify all JQEZ5 waste streams. This includes:

Unused or expired pure JQEZ5 powder.

Stock solutions and diluted working solutions containing JQEZ5.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

Contaminated personal protective equipment (PPE) (e.g., gloves, disposable lab coats).

Aqueous and organic solvent waste from experimental procedures involving JQEZ5.

Segregate JQEZ5 waste from other laboratory waste. Do not mix JQEZ5 waste with non-

hazardous waste or other chemical waste streams unless explicitly permitted by your EHS
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department.

Step 2: Waste Collection and Labeling

Pure JQEZ5 Powder:

Collect in its original container or a clearly labeled, sealed, and chemically compatible

container.

The label should include "Hazardous Waste," the chemical name ("JQEZ5"), the CAS

number (1913252-04-6), and an estimate of the quantity.

JQEZ5 Solutions:

Collect liquid waste in a dedicated, leak-proof, and shatter-resistant container.

Ensure the container is compatible with the solvent used (e.g., a high-density polyethylene

container for DMSO solutions).

Label the container with "Hazardous Waste," the chemical name ("JQEZ5"), the solvent(s)

and their approximate concentrations, and the estimated concentration of JQEZ5.

Contaminated Solid Waste:

Collect contaminated solids (e.g., pipette tips, vials, gloves) in a designated, durable, and

sealed plastic bag or container.

Label the container as "Hazardous Waste - Solid" and list "JQEZ5" as the contaminant.

Step 3: Storage of Hazardous Waste

Store all JQEZ5 hazardous waste in a designated Satellite Accumulation Area (SAA) within

the laboratory.

Ensure the SAA is in a secondary containment tray to prevent the spread of material in case

of a leak.

Keep waste containers securely closed except when adding waste.
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Store away from incompatible materials.

Step 4: Scheduling a Waste Pickup

Contact your institution's EHS department to schedule a pickup for the JQEZ5 hazardous

waste.

Provide the EHS department with all necessary information about the waste, including the

information on the labels.

Do not attempt to dispose of JQEZ5 waste down the drain or in the regular trash.

Experimental Workflow for JQEZ5 Disposal
The following diagram illustrates the decision-making process for the proper disposal of JQEZ5
and its associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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